Cas no 2138545-57-8 (4,4-Dimethyl-3-(2,2,2-trifluoroethoxy)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-3-(2,2,2-trifluoroethoxy)cyclohexan-1-one
• CAS No: 2138545-57-8
• MF: C₁₀H₁₅F₃O₂
• MW: 224.220113992691
• CID: 6507312
• PubChem ID: 165897623
• Update Time: 2025-07-23

4,4-Dimethyl-3-(2,2,2-trifluoroethoxy)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159589
• 4,4-dimethyl-3-(2,2,2-trifluoroethoxy)cyclohexan-1-one
• 2138545-57-8
• 4,4-Dimethyl-3-(2,2,2-trifluoroethoxy)cyclohexan-1-one

• Inchi： 1S/C10H15F3O2/c1-9(2)4-3-7(14)5-8(9)15-6-10(11,12)13/h8H,3-6H2,1-2H3
• InChI Key： RXUMEKVGUWVNIQ-UHFFFAOYSA-N
• SMILES： FC(COC1CC(CCC1(C)C)=O)(F)F

Computed Properties

• Exact Mass: 224.10241420g/mol
• Monoisotopic Mass: 224.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 4,4-Dimethyl-3-(2,2,2-trifluoroethoxy)cyclohexan-1-one

Introduction to 4,4-Dimethyl-3-(2,2,2-trifluoroethoxy)cyclohexan-1-one (CAS No. 2138545-57-8)

4,4-Dimethyl-3-(2,2,2-trifluoroethoxy)cyclohexan-1-one is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its Chemical Abstracts Service (CAS) number 2138545-57-8, features a cyclohexanone core substituted with dimethyl and trifluoroethoxy groups, which endows it with distinct chemical properties and potential applications. The presence of fluorine atoms in the molecule enhances its metabolic stability and lipophilicity, making it a promising candidate for drug development and industrial processes.

The structural configuration of this compound is critical in determining its reactivity and biological activity. The cyclohexanone ring provides a rigid scaffold, while the electron-withdrawing nature of the trifluoroethoxy group influences the electronic distribution across the molecule. This balance between steric hindrance and electronic effects makes 4,4-Dimethyl-3-(2,2,2-trifluoroethoxy)cyclohexan-1-one a versatile intermediate in synthetic chemistry. Recent studies have highlighted its role in the synthesis of novel bioactive molecules, particularly those targeting neurological and inflammatory disorders.

In the realm of pharmaceutical research, the fluorinated aromatic compounds derived from this scaffold have shown remarkable potential. The trifluoroethoxy group is known to improve pharmacokinetic profiles by enhancing binding affinity to biological targets and reducing metabolic degradation. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties, leveraging the ability of fluorine-containing moieties to modulate enzyme activity. Preliminary findings suggest that certain analogs exhibit significant efficacy in models of chronic inflammation without notable side effects.

The synthetic pathways for preparing 4,4-Dimethyl-3-(2,2,2-trifluoroethoxy)cyclohexan-1-one are also of great interest. Researchers have developed efficient multi-step syntheses that utilize readily available starting materials and catalytic systems. One notable approach involves the Friedel-Crafts acylation of cyclohexanone followed by nucleophilic substitution with trifluoroethanol under acidic conditions. This method offers good yields and selectivity, making it suitable for large-scale production. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process.

Beyond pharmaceutical applications, 4,4-Dimethyl-3-(2,2,2-trifluoroethoxy)cyclohexan-1-one has potential uses in materials science. The compound’s ability to form stable complexes with metal ions has led to investigations into its role as a ligand in catalytic systems. Fluorinated ligands are particularly valuable in transition metal catalysis due to their ability to enhance reaction rates and selectivity. Experiments have demonstrated its effectiveness in cross-coupling reactions and polymerization processes, where it acts as a mild yet potent catalyst.

The biological activity of this compound has also been explored in detail. In vitro studies have revealed that certain derivatives exhibit inhibitory effects on enzymes involved in pain signaling pathways. The dimethyl substitution on the cyclohexanone ring contributes to steric interactions with target proteins, improving binding affinity. Further research is ongoing to optimize these interactions and develop more potent analogs with improved pharmacological profiles. The combination of structural flexibility and electronic tunability makes 4,4-Dimethyl-3-(2,2,2-trifluoroethoxy)cyclohexan-1-one a valuable scaffold for drug discovery.

Recent advancements in computational chemistry have also contributed to the understanding of this compound’s properties. Molecular modeling studies have provided insights into its binding mode with biological targets at an atomic level. These simulations help predict how modifications to the molecular structure will affect activity and selectivity. By integrating experimental data with computational methods, researchers can accelerate the development of novel derivatives with enhanced therapeutic potential.

The industrial significance of CAS No. 2138545-57-8 cannot be overstated. Its synthesis requires well-defined protocols that ensure high purity and yield, making it commercially viable for various applications. Manufacturers are focusing on optimizing production processes to meet growing demand from both academic institutions and pharmaceutical companies. As synthetic methodologies evolve, cost-effective routes will be developed to ensure broader accessibility for research purposes.

In conclusion,4,4-Dimethyl-3-(2,2,2-trifluoroethoxy)cyclohexan-1-one represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features—combining steric bulk with electronic modulation—make it an excellent candidate for further exploration. Ongoing research aims to uncover new therapeutic uses while refining synthetic strategies for improved efficiency and sustainability.